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Compound of Interest

Compound Name: Trimipramine Maleate

Cat. No.: B1194658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the receptor binding profiles of the tricyclic

antidepressant Trimipramine and the atypical antipsychotic Clozapine. The information

presented is intended to support research and drug development efforts by offering a clear,

data-driven analysis of their pharmacological characteristics.

Quantitative Receptor Binding Profiles
The following table summarizes the binding affinities (Ki, nM) of Trimipramine and Clozapine for

a range of neurotransmitter receptors. A lower Ki value indicates a higher binding affinity.
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Receptor Trimipramine (Ki, nM) Clozapine (Ki, nM)

Serotonin Receptors

5-HT1A 120 120

5-HT2A 24[1] 5.4[2]

5-HT2C 680[1] 9.4[2]

5-HT3 >1000[3] 95[2]

5-HT6 ND 4[2]

5-HT7 ND 6.3[2]

Dopamine Receptors

D1 270 270[2]

D2 160 160[2]

D3 ND 555[2]

D4 24[4] 24[2]

D5 ND 454[2]

Adrenergic Receptors

α1 24[1] 1.6[2]

α2 90 90[2]

Histamine Receptors

H1 0.27 - 1.5[4] 1.1[2]

Muscarinic Receptors

M1 41 6.2[2]

Monoamine Transporters

SERT 149 - 2110[4] ND

NET ≥2450[4] ND
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DAT ≥3780[4] ND

ND: No Data Available

Experimental Protocols
The receptor binding data presented in this guide are primarily derived from in vitro radioligand

binding assays. These assays are a standard method for determining the affinity of a

compound for a specific receptor.

Radioligand Binding Assay Protocol
This protocol outlines the general steps involved in a competitive radioligand binding assay

used to determine the Ki value of an unlabeled compound (e.g., Trimipramine or Clozapine).

1. Membrane Preparation:

Tissues or cells expressing the target receptor are homogenized in a cold lysis buffer.

The homogenate is centrifuged to pellet the cell membranes.

The membrane pellet is washed and resuspended in an appropriate assay buffer.

Protein concentration of the membrane preparation is determined using a standard protein

assay.

2. Assay Setup:

The assay is typically performed in a 96-well plate format.

Each well contains:

A fixed concentration of a radiolabeled ligand (a compound known to bind to the receptor

with high affinity and specificity).

Varying concentrations of the unlabeled test compound (the drug for which affinity is being

measured).
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The prepared cell membranes.

Control wells are included to determine total binding (radioligand and membranes only) and

non-specific binding (radioligand, membranes, and a high concentration of a known

unlabeled ligand to saturate the receptors).

3. Incubation:

The plate is incubated at a specific temperature for a defined period to allow the binding to

reach equilibrium.

4. Separation of Bound and Free Ligand:

The incubation is terminated by rapid filtration through a filter mat, which traps the

membranes with the bound radioligand.

The filters are washed with ice-cold buffer to remove any unbound radioligand.

5. Quantification:

The radioactivity retained on the filters is measured using a scintillation counter.

6. Data Analysis:

Specific binding is calculated by subtracting the non-specific binding from the total binding.

The data are then analyzed using non-linear regression to determine the IC50 value of the

test compound, which is the concentration that inhibits 50% of the specific binding of the

radioligand.

The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki =

IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation

constant.[5]
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Trimipramine

Clozapine

H1 (0.27-1.5 nM)

5-HT2A (24 nM)

α1 (24 nM)

D4 (24 nM)

M1 (41 nM)

α2 (90 nM)

5-HT1A (120 nM)

D2 (160 nM)

D1 (270 nM)

5-HT2C (680 nM)

H1 (1.1 nM)

α1 (1.6 nM)

5-HT6 (4 nM)

5-HT2A (5.4 nM)

M1 (6.2 nM)

5-HT7 (6.3 nM)

5-HT2C (9.4 nM)

D4 (24 nM)

α2 (90 nM)

5-HT3 (95 nM)

5-HT1A (120 nM)

D2 (160 nM)

D1 (270 nM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. go.drugbank.com [go.drugbank.com]

3. Trimipramine: pharmacological reevaluation and comparison with clozapine - PubMed
[pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1194658?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194658?utm_src=pdf-custom-synthesis
https://www.apexbt.com/trimipramine-maleate.html
https://go.drugbank.com/drugs/DB00363
https://pubmed.ncbi.nlm.nih.gov/1663593/
https://pubmed.ncbi.nlm.nih.gov/1663593/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Tricyclic antidepressant - Wikipedia [en.wikipedia.org]

5. giffordbioscience.com [giffordbioscience.com]

To cite this document: BenchChem. [A Comparative Receptor Binding Analysis: Trimipramine
vs. Clozapapine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194658#comparative-receptor-binding-analysis-of-
trimipramine-and-clozapine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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